Cas no 392241-66-6 (3-bromo-N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 3-bromo-N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 392241-66-6
• MF: C₁₅H₉BrClN₃OS
• MW: 394.673459768295
• CID: 5919349
• PubChem ID: 2948915
• Update Time: 2025-06-08

3-bromo-N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide
• 3-bromo-N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide
• 392241-66-6
• SCHEMBL18762154
• AB00338772-02
• Oprea1_864563
• 3-bromo-N-(5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl)benzamide
• F0326-0306
• AKOS003084110

• Inchi： 1S/C15H9BrClN3OS/c16-10-5-3-4-9(8-10)13(21)18-15-20-19-14(22-15)11-6-1-2-7-12(11)17/h1-8H,(H,18,20,21)
• InChI Key： ZKJGMWXEJGLFDY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(NC1=NN=C(C2C=CC=CC=2Cl)S1)=O

Computed Properties

• Exact Mass: 392.93382g/mol
• Monoisotopic Mass: 392.93382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 83.1Ų

Additional information on 3-bromo-N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide

Introduction to 3-bromo-N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 392241-66-6)

3-bromo-N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 392241-66-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzamides and features a unique structural arrangement that includes a bromine atom, a chlorophenyl group, and a thiadiazole moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The chemical structure of 3-bromo-N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide is characterized by a benzene ring substituted with a bromine atom at the 3-position and an amide group attached to the 5-position of a 1,3,4-thiadiazole ring. The thiadiazole ring is further substituted with a 2-chlorophenyl group. This intricate structure imparts unique physicochemical properties to the compound, such as high stability and solubility in various solvents, which are crucial for its potential use in pharmaceutical formulations.

Recent studies have highlighted the potential of 3-bromo-N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits significant antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action is believed to involve the inhibition of key signaling pathways that are essential for cancer cell survival and proliferation.

In addition to its antiproliferative properties, 3-bromo-N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-bromo-N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide have also been studied in detail. Preclinical studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound is metabolized primarily in the liver by cytochrome P450 enzymes and is excreted via both renal and hepatic pathways. These properties suggest that 3-bromo-N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide could be developed into an orally available drug with good bioavailability.

Toxicity studies have indicated that 3-bromo-N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide has a favorable safety profile at therapeutic doses. In animal models, no significant toxicity was observed at doses up to 100 mg/kg. However, further studies are needed to fully assess its safety in humans.

The synthesis of 3-bromo-N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide involves several steps and requires careful control of reaction conditions to ensure high yield and purity. The process typically starts with the preparation of the 1,3,4-thiadiazole ring through a condensation reaction between 2-aminothiophenol and carbon disulfide. The resulting thiadiazole derivative is then brominated at the 3-position of the benzene ring using bromine or a brominating agent such as N-bromosuccinimide (NBS). Finally, the amide bond is formed by coupling the brominated thiadiazole derivative with 2-chlorobenzoyl chloride in the presence of a base such as triethylamine.

Despite its promising therapeutic potential, further research is needed to fully understand the biological activities and mechanisms of action of 3-bromo-N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide. Ongoing clinical trials are evaluating its efficacy and safety in various disease models. Additionally, efforts are being made to optimize its chemical structure to enhance its pharmacological properties and reduce potential side effects.

In conclusion, 3-bromo-N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 392241-66-6) represents an exciting advancement in medicinal chemistry with potential applications in cancer therapy and inflammatory diseases. Its unique structural features and favorable pharmacokinetic properties make it a valuable candidate for further development into novel therapeutic agents.